Cas no 1543255-97-5 (1-(pyridin-3-yl)cyclobutylmethanol)

• Product Name: 1-(pyridin-3-yl)cyclobutylmethanol
• CAS No: 1543255-97-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5833423
• PubChem ID: 68280666
• Update Time: 2025-06-08

1-(pyridin-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)cyclobutylmethanol
• SCHEMBL12473639
• [1-(pyridin-3-yl)cyclobutyl]methanol
• 1543255-97-5
• EN300-1997576

• Inchi： 1S/C10H13NO/c12-8-10(4-2-5-10)9-3-1-6-11-7-9/h1,3,6-7,12H,2,4-5,8H2
• InChI Key： OCOHMOOHPMDFMP-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NC=CC=2)CCC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(pyridin-3-yl)cyclobutylmethanol (CAS No. 1543255-97-5): Properties, Applications, and Research Insights

1-(pyridin-3-yl)cyclobutylmethanol (CAS No. 1543255-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a pyridine ring with a cyclobutylmethanol moiety, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in targeted therapy and precision medicine.

The compound’s molecular formula and structural complexity make it a valuable candidate for medicinal chemistry projects. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research. With the growing demand for novel therapeutic agents, 1-(pyridin-3-yl)cyclobutylmethanol is frequently searched alongside terms like "drug intermediates", "heterocyclic compounds", and "pharmacophore optimization". Its synthetic versatility also positions it as a key player in high-throughput screening (HTS) libraries.

From a synthetic chemistry perspective, the compound’s cyclobutane ring introduces strain, which can enhance binding affinity in drug-target interactions. This property resonates with the increasing focus on fragment-based drug design (FBDD), a trending methodology in AI-driven drug discovery. Laboratories often explore its derivatization potential to develop proteolysis-targeting chimeras (PROTACs), another rapidly evolving field. The CAS No. 1543255-97-5 is thus a critical identifier for researchers sourcing high-purity samples.

Environmental and green chemistry considerations are also relevant to 1-(pyridin-3-yl)cyclobutylmethanol. As industries prioritize sustainable synthesis, this compound’s potential for catalytic transformations is under scrutiny. Questions like "How to optimize yield in cyclobutane synthesis?" or "What are the solvent-free routes for pyridine derivatives?" reflect common search queries tied to this molecule. Its low toxicity profile further supports its adoption in benign-by-design strategies.

In analytical chemistry, 1-(pyridin-3-yl)cyclobutylmethanol is characterized by techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods address quality control challenges, a concern for buyers seeking certified reference standards. The compound’s stability under ambient conditions and solubility in polar solvents are frequently discussed in technical forums, emphasizing its practicality for lab-scale applications.

Market trends indicate rising demand for custom synthesis of 1-(pyridin-3-yl)cyclobutylmethanol, driven by academic and industrial R&D. Its inclusion in combinatorial chemistry libraries aligns with the push for diverse compound collections. As machine learning models increasingly predict molecular properties, datasets featuring this compound contribute to cheminformatics advancements. Searches for "bulk suppliers of CAS 1543255-97-5" or "scalable synthesis protocols" underscore its commercial relevance.

In summary, 1-(pyridin-3-yl)cyclobutylmethanol (CAS No. 1543255-97-5) exemplifies the intersection of structural innovation and applied research. Its multifaceted applications—from drug development to material science—make it a compound of enduring interest. By addressing both scientific and industrial needs, this molecule continues to inspire cutting-edge research and collaborative innovation.